Cas no 137454-65-0 (Benzoic acid, 4,4',4''-methylidynetris[2,3,5,6-tetrachloro-)

• Product Name: Benzoic acid, 4,4',4''-methylidynetris[2,3,5,6-tetrachloro-
• CAS No: 137454-65-0
• MF: C₂₂H₄Cl₁₂O₆
• MW: 789.699555397034
• CID: 1244504
• Update Time: 2024-08-03

Benzoic acid, 4,4',4''-methylidynetris[2,3,5,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4',4''-methylidynetris[2,3,5,6-tetrachloro-

• Inchi： 1S/C22H4Cl12O6/c23-8-2(9(24)15(30)5(14(8)29)20(35)36)1(3-10(25)16(31)6(21(37)38)17(32)11(3)26)4-12(27)18(33)7(22(39)40)19(34)13(4)28/h1H,(H,35,36)(H,37,38)(H,39,40)
• InChI Key： JJGDGFODGIFVHP-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)C(Cl)=C(C(Cl)=C1Cl)C(O)=O)(C1=C(Cl)C(Cl)=C(C(Cl)=C1Cl)C(O)=O)C1=C(Cl)C(Cl)=C(C(Cl)=C1Cl)C(O)=O

Computed Properties

• Exact Mass: 783.62752

Experimental Properties

• Density: 1.909±0.06 g/cm3(Predicted)
• Boiling Point: 748.0±60.0 °C(Predicted)
• PSA: 111.9
• pka: -0.13±0.32(Predicted)